Cas no 2411217-79-1 (4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride)

• Product Name: 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride
• CAS No: 2411217-79-1
• MF: C₉H₁₂FN₃O₂S
• MW: 245.27388381958
• CID: 6127026
• PubChem ID: 146094299
• Update Time: 2025-10-11

4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride
• 2411217-79-1
• 4-Pyridin-3-ylpiperazine-1-sulfonyl fluoride
• EN300-26581491
• Z3766053061

• Inchi： 1S/C9H12FN3O2S/c10-16(14,15)13-6-4-12(5-7-13)9-2-1-3-11-8-9/h1-3,8H,4-7H2
• InChI Key： JURZFHWTOZACBN-UHFFFAOYSA-N
• SMILES： S(N1CCN(C2C=NC=CC=2)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 245.06342597g/mol
• Monoisotopic Mass: 245.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.9Ų

Additional information on 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride

Introduction to 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride (CAS No: 2411217-79-1)

4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 2411217-79-1, belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both a pyridine ring and a piperazine moiety in its structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The pyridin-3-yl substituent is a key feature of this compound, contributing to its potential as a building block in the development of novel therapeutic agents. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as pharmacophores in drugs targeting various diseases. The piperazine ring, on the other hand, is another common pharmacophore that enhances the solubility and bioavailability of compounds, making it particularly useful in drug design.

Recent advancements in chemical biology and drug discovery have highlighted the importance of sulfonyl fluorides as key intermediates. Sulfonyl fluorides are known for their ability to participate in various transformations, including nucleophilic substitution reactions, which are crucial for constructing complex molecular architectures. The fluorine atom in sulfonyl fluorides also imparts lipophilicity and metabolic stability, making these compounds attractive for pharmaceutical applications.

In the context of modern drug development, 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride has been explored as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and neurological disorders. For instance, studies have demonstrated its utility in generating derivatives that interact with cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. The combination of the pyridine and piperazine moieties allows for fine-tuning of physicochemical properties, enabling the design of compounds with enhanced binding affinity and selectivity.

Moreover, the growing interest in kinase inhibitors has led to investigations involving 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride as a scaffold for developing drugs against cancers and other chronic diseases. Piperazine-based compounds have shown promise in inhibiting tyrosine kinases, which play a critical role in cell signaling pathways associated with tumor growth. The introduction of a sulfonyl fluoride group enhances the reactivity of these compounds, facilitating further derivatization to achieve optimal pharmacological profiles.

The synthetic utility of 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride extends beyond its role as an intermediate. It has been employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce aryl groups at specific positions within the molecule. These reactions are pivotal in constructing heterocyclic frameworks that mimic natural products and exhibit potent biological activity. The ability to modify the structure systematically allows chemists to explore a wide range of chemical space, increasing the likelihood of discovering novel lead compounds.

From a computational chemistry perspective, virtual screening methods have been leveraged to identify potential hits derived from 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess thousands of derivatives for their binding affinity to target proteins. This approach has accelerated the drug discovery process by narrowing down candidates that warrant further experimental validation.

The versatility of 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride is further underscored by its application in peptidomimetics. Peptides are essential biomolecules that play diverse roles in physiological processes; however, their use as therapeutics is limited by issues such as poor stability and immunogenicity. By incorporating sulfonyl fluoride groups into peptide mimetics, researchers can enhance their metabolic resistance while maintaining biological activity. This strategy has been particularly effective in developing protease inhibitors and other enzyme-targeting agents.

In conclusion, 4-(pyridin-3-yl)piperazine-1-sulfonyl fluoride (CAS No: 2411217-79-1) represents a valuable tool in modern medicinal chemistry. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules with applications spanning inflammation, cancer therapy, and neurodegenerative diseases. As research continues to uncover new synthetic methodologies and pharmacological targets, this compound is poised to remain at the forefront of drug discovery efforts.